1H-1-Benzazepine, 2,3,4,5-tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-((4-(2-(1-oxopropoxy)ethyl)-1-piperazinyl)acetyl)-, dihydrochloride

• CAS No.: 77796-05-5
• Molecular Formula: C27H35Cl2F2N3O3
• Molecular Weight: 558.5 g/mol
• IUPAC Name: 2-[4-[2-[8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethyl propanoate;dihydrochloride
• InChI: InChI=1S/C27H33F2N3O3.2ClH/c1-2-27(34)35-17-16-30-12-14-31(15-13-30)19-26(33)32-11-3-4-23(20-5-7-21(28)8-6-20)24-10-9-22(29)18-25(24)32;;/h5-10,18,23H,2-4,11-17,19H2,1H3;2*1H
• InChI Key: FNMWGXYUFKOZRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCCN1CCN(CC1)CC(=O)N2CCCC(C3=C2C=C(C=C3)F)C4=CC=C(C=C4)F.Cl.Cl

Description

2-[4-[2-[8-Fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethylpropanoate dihydrochloride is a complex organic compound with potential applications in various scientific fields. This compound features a benzazepine core, which is a bicyclic structure containing a benzene ring fused to an azepine ring. The presence of fluorine atoms and piperazine moieties further enhances its chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[2-[8-Fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethylpropanoate dihydrochloride involves multiple steps, starting from the preparation of the benzazepine core. The key steps include:

Formation of the Benzazepine Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a substituted phenylamine and a ketone.

Introduction of Fluorine Atoms: Fluorination can be carried out using reagents like Selectfluor or N-fl